Cas no 195140-22-8 (Benzamide, N-methyl-3-nitro-N-(phenylmethyl)-)

Benzamide, N-methyl-3-nitro-N-(phenylmethyl)- structure
195140-22-8 structure
Product Name:Benzamide, N-methyl-3-nitro-N-(phenylmethyl)-
CAS No:195140-22-8
MF:C15H14N2O3
MW:270.283263683319
CID:1387597
PubChem ID:306531
Update Time:2025-04-20

Benzamide, N-methyl-3-nitro-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-methyl-3-nitro-N-(phenylmethyl)-
    • CS-0362495
    • NSC-204214
    • Oprea1_823256
    • 195140-22-8
    • Z27745471
    • EU-0035580
    • N-Methyl-3-nitro-N-(phenylmethyl)benzamide
    • N-benzyl-N-methyl-3-nitrobenzamide
    • SCHEMBL3887061
    • N-Benzyl-N-methyl-3-nitro-benzamide
    • NSC204214
    • HS-4067
    • STK072530
    • Cambridge id 5352047
    • Oprea1_391616
    • SR-01000407041
    • GUHVVMZEIRNLPG-UHFFFAOYSA-N
    • AKOS000371467
    • SR-01000407041-1
    • AB00082319-01
    • Inchi: 1S/C15H14N2O3/c1-16(11-12-6-3-2-4-7-12)15(18)13-8-5-9-14(10-13)17(19)20/h2-10H,11H2,1H3
    • InChI Key: GUHVVMZEIRNLPG-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C=1)[N+](=O)[O-])N(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 270.10052
  • Monoisotopic Mass: 270.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 66.1Ų

Experimental Properties

  • PSA: 63.45
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